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Compound of Interest

Compound Name: Diethoxydimethylsilane

Cat. No.: B1329274 Get Quote

This in-depth technical guide provides a comprehensive overview of the key physical properties

of diethoxydimethylsilane, specifically its boiling point and density. The information is tailored

for researchers, scientists, and professionals in drug development who utilize silane

compounds in their work. This document summarizes critical data, outlines general

experimental methodologies for its determination, and presents a logical workflow for quality

assessment.

Core Physical Properties
Diethoxydimethylsilane, a member of the organosilicon family, is a versatile chemical

intermediate. An accurate understanding of its physical properties is paramount for its effective

use in synthesis, formulation, and material science applications.

Data Summary
The boiling point and density of diethoxydimethylsilane are fundamental parameters for its

handling, purification, and reaction control. The following table summarizes the reported values

from various sources.
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Physical Property Value Conditions

Boiling Point 114-115 °C[1]
At standard atmospheric

pressure (760 mmHg)

114 °C[2][3][4][5] (lit.)

Density 0.8395 g/mL[1] Not specified

0.865 g/mL[2][4][5][6] At 25 °C (lit.)

0.853 g/cm³ At 20 °C[3]

Note: "(lit.)" indicates a value taken from scientific literature.

Experimental Protocols for Property Determination
While specific experimental documentation for diethoxydimethylsilane is not publicly detailed,

its physical properties can be accurately determined using standard laboratory techniques. The

following are generalized protocols that are widely applicable.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For diethoxydimethylsilane, this can be determined by several methods:

Distillation Method: A simple distillation apparatus can be used. The substance is heated,

and the temperature at which the liquid actively boils and its vapor condenses is recorded as

the boiling point. This method is also suitable for purification.[7]

Reflux Method: By heating the liquid under reflux, the temperature of the vapor that is in

equilibrium with the boiling liquid can be measured. This provides an accurate boiling point

reading.[7]

Thiele Tube Method: This micro-scale method is efficient for determining the boiling point

with a small amount of sample. The sample is heated in a sealed capillary tube immersed in

a heating bath, and the temperature at which a rapid stream of bubbles emerges is

observed.[7]
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For high-purity silane compounds, Gas Chromatography-Mass Spectrometry (GC-MS) can be

employed to separate and identify components, with the retention time being related to the

boiling point of the analyte.[8]

Density Determination
Density, the mass per unit volume, is a crucial characteristic for quality control and dosage

calculations.

Pycnometer Method: A pycnometer, a flask with a specific, known volume, is weighed empty,

then filled with diethoxydimethylsilane and weighed again. The density is calculated by

dividing the mass of the liquid by the known volume of the pycnometer. This method is highly

accurate.

Hydrometer Method: For a less precise but quicker measurement, a hydrometer can be

floated in the liquid. The density is read directly from the calibrated scale on the hydrometer

stem at the point where the liquid surface meets it.

Logical Workflow for Quality Assessment
The following diagram illustrates a typical workflow for the quality assessment of a

diethoxydimethylsilane sample, incorporating the determination of its physical properties.
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Caption: Workflow for physical property assessment of Diethoxydimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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